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Compound of Interest

Compound Name: 2-Methoxy-2-methylheptane

Cat. No.: B3057090

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2-Methoxy-2-
methylheptane (CAS No. 76589-16-7). The information is compiled from publicly available
safety and regulatory documents to assist researchers, scientists, and drug development
professionals in the safe handling and use of this compound.

Chemical and Physical Properties

2-Methoxy-2-methylheptane is a tertiary ether used as a high-performance fuel additive, a
versatile solvent, and an intermediate in organic synthesis.[1] Its physical and chemical
properties are summarized below for easy reference.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3057090?utm_src=pdf-interest
https://www.benchchem.com/product/b3057090?utm_src=pdf-body
https://www.benchchem.com/product/b3057090?utm_src=pdf-body
https://www.benchchem.com/product/b3057090?utm_src=pdf-body
https://www.benchchem.com/product/b3057090
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3057090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C9H200 [2][3]
Molecular Weight 144.25 g/mol [2][3]
Appearance Colorless liquid [4]
Boiling Point ~132-136 °C [4]
Density ~0.759 g/cm3 [4]

N Soluble in organic solvents like
Solubility [4]
ether and acetone.

Purity 97% (Typical) [11[2]

Hazard Identification and Classification

2-Methoxy-2-methylheptane is classified as a hazardous chemical according to the Globally
Harmonised System of Classification and Labelling of Chemicals (GHS).[2][3] The primary
hazards are its flammability and its potential to cause skin sensitization.[3][4]

~HS | Classificati

Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids 3
vapor
) L H317: May cause an allergic
Skin Sensitization 1B ] ]
skin reaction
_ _ o H412: Harmful to aquatic life
Chronic Aquatic Toxicity 3 ) ]
with long lasting effects
Source:[3]

GHS Hazard and Precautionary Statements

The following diagram illustrates the logical relationship between the hazard classifications and
the corresponding precautionary statements.
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Precautionary Measures

Hazard Identification
Disposal (P501)
H412

Harmful to aquatic life
with long lasting effects

Response (P302+P352, P333+P317)

H317
May cause an allergic skin reaction

Prevention (P210, P261, P272, P273, P280)

H226
Flammable liquid and vapor
Storage (P403+P235)

Click to download full resolution via product page
Caption: GHS Hazard and Precautionary Relationship.

Toxicological Information

Toxicological data for 2-Methoxy-2-methylheptane is limited. The available acute oral toxicity
data is summarized below.

Test Species Route Value Observations

One rat was
terminated on
day 2. Signs of
toxicity included

Acute Oral > 2,000 mg/kg lethargy,

Toxicity (LD50) Rat oral bw hunched posture,
uncoordinated
movements,
piloerection, and

salivation.
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Source:[2]

Experimental Protocol Summary (Acute Oral Toxicity): Detailed experimental protocols are not
provided in the source documents. The study was conducted based on standardized guidelines
for acute oral toxicity testing. The key parameters noted were the dosage (> 2,000 mg/kg body
weight), the species (rat), and the observation period (14 days). Clinical signs of toxicity were
recorded for all animals.[2]

Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with 2-
Methoxy-2-methylheptane.

Recommended Handling and Storage Procedures:

» Handling:

o

Work in a well-ventilated area, preferably under a chemical fume hood.

[¢]

Avoid inhalation of vapors or mists.[4]

[¢]

Avoid contact with skin and eyes.[4]

o

Use spark-proof tools and explosion-proof equipment.[5]

o

Ground and bond containers when transferring material to prevent static discharge.[5]

o Storage:

[e]

Store in original, tightly closed containers.[2]

o

Keep in a cool, dry, and well-ventilated place.[2][4]

o

Store away from heat, sparks, open flames, and other ignition sources.[4][6]

[¢]

Keep away from incompatible materials such as strong oxidizing agents.[6]

Recommended Personal Protective Equipment (PPE)
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The following diagram outlines the recommended personal protective equipment when
handling 2-Methoxy-2-methylheptane.

Chemical Handler

/ Personal Pr’(}tt/ctive Equiﬁﬂint (PPE) \

Eye Protection Hand Protection Body Protection Respiratory Protection
(Safety glasses, chemical goggles) (Impervious gloves) (Protective clothing, lab coat) (If ventilation is insufficient)

Click to download full resolution via product page
Caption: Recommended Personal Protective Equipment.

Accidental Release Measures

In the event of a spill or accidental release, immediate and appropriate action is necessary to
contain the chemical and prevent exposure.

Spill Response Protocol: Spills should be handled by physical containment, collection, and
subsequent safe disposal.[2]

The following workflow outlines the general procedure for managing a spill of 2-Methoxy-2-
methylheptane.
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Spill Occurs

Evacuate Area

Ensure Adequate Ventilation

Remove Ignition Sources

Contain Spill

(Use inert absorbent material)

Collect Absorbed Material
(Use spark-proof tools)

Dispose of Waste
(In accordance with regulations)

Clean Spill Area

Spill Managed

Click to download full resolution via product page

Caption: Spill Response Workflow.
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Stability and Reactivity

» Chemical Stability: The notified chemical is expected to be stable under normal conditions of
use.[2]

» Possibility of Hazardous Reactions: Violent reactions are possible with strong oxidizing
agents.

» Conditions to Avoid: Strong heating and all sources of ignition.
e Incompatible Materials: Strong oxidizing agents.[6]

e Hazardous Decomposition Products: In the event of a fire, hazardous combustion gases or
vapors may be formed.

Ecological Information

2-Methoxy-2-methylheptane is classified as harmful to aquatic life with long-lasting effects
(Chronic Aquatic Toxicity Category 3).[2][3] Release into the environment should be avoided.

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations. Do not
empty into drains.[5] Uncleaned containers should be handled as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety Data for 2-Methoxy-2-
methylheptane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3057090#2-methoxy-2-methylheptane-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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